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Compound of Interest

Compound Name: Solvent Yellow 21

Cat. No.: B1141520 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Solvent Yellow 21, a metal complex solvent dye, is primarily utilized in the polymer industry for

the coloration of a wide range of plastics and synthetic fibers. Its popularity stems from its

excellent solubility in organic solvents and various polymer matrices, coupled with good thermal

stability, lightfastness, and migration resistance. These properties make it a reliable choice for

achieving vibrant and durable yellow shades in demanding applications. While its principal role

is as a colorant, the inherent fluorescent properties of some solvent dyes suggest potential,

though less documented, applications as molecular probes for polymer analysis.

These application notes provide a comprehensive overview of the use of Solvent Yellow 21 in

polymer science, detailing its physical and chemical properties, and providing protocols for its

incorporation into polymers and subsequent performance testing.

Data Presentation: Properties of Solvent Yellow 21
The following tables summarize the key quantitative data for Solvent Yellow 21, facilitating

comparison and selection for specific polymer systems.

Table 1: Physical and Chemical Properties of Solvent Yellow 21
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Property Value Reference

CI Name Solvent Yellow 21 [1]

CAS Number 5601-29-6 [1]

Molecular Formula C₃₄H₂₄CrN₈O₆·H [2]

Appearance Deep Yellow Powder [1]

Heat Stability Up to 300°C [3]

Light Fastness (Blue Wool

Scale)
6-7 [3]

Table 2: Solubility of Solvent Yellow 21 in Various Solvents at 20°C

Solvent Solubility (g/L)

Ethanol 100

Methyl Ethyl Ketone (MEK) 500

Toluene 400

Ethyl Acetate 400

1-methoxy-2-propanol 300

2-ethoxyethanol 500

N,N-Dimethylformamide (DMF) 837

Table 3: Compatibility and Performance of Solvent Yellow 21 in Various Polymers
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Polymer Compatibility
Recommended
Dosage
(Transparent)

Heat
Resistance
(°C)

Light Fastness

Polyamide (PA6) Superior (☆) 0.03% 300 7

Polyethylene

Terephthalate

(PET)

Applicable (○) 0.05% - -

Polystyrene (PS) Applicable (○) 0.03% 280-300 7

Acrylonitrile

Butadiene

Styrene (ABS)

Applicable (○) 0.05% - -

Polymethyl

Methacrylate

(PMMA)

Superior (☆) 0.03% - -

Polycarbonate

(PC)
Superior (☆) 0.03% - -

(Note: ☆ denotes superior compatibility, ○ denotes applicable, and △ denotes not

recommended)

Experimental Protocols
Protocol 1: Preparation of Solvent Yellow 21
Masterbatch
The most common method for incorporating solvent dyes into polymers is through a

masterbatch. This protocol outlines the general procedure for creating a concentrated color

masterbatch of Solvent Yellow 21.

Materials and Equipment:

Solvent Yellow 21 dye powder
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Carrier resin (e.g., polyethylene, polypropylene, or a universal carrier compatible with the

target polymer)

Dispersing agents/additives (optional)

High-speed mixer

Twin-screw extruder

Pelletizer

Weighing scale

Procedure:

Weighing: Accurately weigh the Solvent Yellow 21 powder, carrier resin, and any additives

according to the desired concentration (typically 20-40% dye loading for a masterbatch).

Pre-mixing: Add the weighed components to a high-speed mixer. Mix at a high speed for 1-3

minutes to ensure a homogenous dry blend.[4]

Extrusion:

Set the temperature profile of the twin-screw extruder appropriate for the carrier resin. For

example, for a polyamide 6 carrier, the temperature profile might range from 270°C to

275°C.[5]

Feed the dry blend into the extruder. The screws will melt, mix, and disperse the dye within

the molten carrier resin.

Pelletizing: The extruded molten strand is cooled (typically in a water bath) and then cut into

pellets using a pelletizer.

Drying: The resulting masterbatch pellets are thoroughly dried to remove any residual

moisture.
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Protocol 2: Coloring of Polymers using Solvent Yellow
21 Masterbatch
This protocol describes the "let-down" process, where the masterbatch is mixed with the

natural polymer to achieve the final desired color.

Materials and Equipment:

Solvent Yellow 21 masterbatch pellets

Natural (uncolored) polymer resin

Blender (e.g., tumble blender)

Injection molding machine or extruder for final product manufacturing

Procedure:

Calculate Let-Down Ratio (LDR): Determine the required ratio of masterbatch to natural

polymer to achieve the target color concentration. LDRs typically range from 20:1 to 50:1

(natural resin: masterbatch), corresponding to a 2-5% loading of the masterbatch.[6]

Blending: Create a 'salt-and-pepper' mix by physically blending the masterbatch pellets with

the natural polymer pellets in the calculated LDR. A tumble blender can be used to ensure a

uniform mixture.

Processing:

Feed the blended material into the hopper of an injection molding machine or extruder.

Set the processing parameters (temperature, pressure, screw speed) according to the

specifications of the base polymer. For instance, processing Amodel® AS-1145 HS (a

polyamide) can require melt temperatures between 321°C and 343°C.[7]

The heat and shear within the processing equipment will melt the blend and further

distribute the color, resulting in a uniformly colored final product.
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Protocol 3: Evaluation of Lightfastness
This protocol is based on the ISO 105-B02 standard for determining the colorfastness to

artificial light.

Materials and Equipment:

Colored polymer samples

Unexposed control samples

Xenon arc lamp apparatus

Blue Wool Scale standards (1-8)

Procedure:

Sample Preparation: Prepare standardized samples of the polymer colored with Solvent
Yellow 21.

Exposure: Place the samples in a xenon arc lamp apparatus, which simulates the effects of

sunlight. Simultaneously, expose the Blue Wool Scale standards.

Evaluation: Periodically compare the fading of the polymer sample to the fading of the Blue

Wool standards.

Rating: The lightfastness rating is the number of the Blue Wool standard that shows a similar

degree of fading as the test sample. A rating of 7-8 is considered excellent.

Protocol 4: Evaluation of Migration Resistance
This protocol provides a method to assess the tendency of the dye to migrate from the polymer

to a contact surface.

Materials and Equipment:

Colored polymer sample

White, uncolored plastic sheet (e.g., flexible PVC) or white cotton cloth
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Oven with controlled temperature and humidity

Weights

Procedure:

Contact Assembly: Place the colored polymer sample in direct contact with the white plastic

sheet or cotton cloth.

Incubation: Place the assembly in an oven under controlled conditions (e.g., 60°C and 95%

relative humidity) for 24 hours. Apply a constant pressure (e.g., with weights) to ensure

intimate contact.

Assessment: After the incubation period, visually inspect the white material for any color

transfer from the test sample. The degree of staining is assessed, often using a grayscale for

comparison.

Applications as a Fluorescent Probe
While Solvent Yellow 21 is primarily used as a colorant, the principles of fluorescence

spectroscopy are widely applied in polymer science to study material properties. Fluorescent

dyes can be used as probes to monitor processes such as polymer degradation, changes in

local polarity (solvatochromism), and viscosity.[6][8]

For instance, the degradation of polymers often leads to the formation of hydroxyl groups. A

fluorescent dye that specifically binds to these groups can be used to visualize and quantify the

extent of aging in three dimensions.[6] While specific studies detailing the use of Solvent
Yellow 21 for this purpose are not readily available in the reviewed literature, its fluorescent

nature suggests it could potentially be investigated for such applications. A hypothetical

signaling pathway for monitoring polymer degradation using a fluorescent probe is outlined

below.

Visualizations (DOT Language)
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Caption: Workflow for Solvent Yellow 21 Masterbatch Preparation.
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Caption: Workflow for Polymer Coloring and Performance Testing.
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Caption: Hypothetical Pathway for Monitoring Polymer Degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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